Cas no 900010-76-6 (2-(2,5-dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(2,5-dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 900010-76-6
• MF: C₂₁H₁₉N₅O₅
• MW: 421.406064271927
• CID: 5504898
• Update Time: 2025-07-08

2-(2,5-dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-6-carboxamide, 2-(2,5-dimethoxyphenyl)-8,9-dihydro-9-(3-methoxyphenyl)-8-oxo-
• 2-(2,5-dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C21H19N5O5/c1-29-12-6-4-5-11(9-12)26-20-17(24-21(26)28)16(18(22)27)23-19(25-20)14-10-13(30-2)7-8-15(14)31-3/h4-10H,1-3H3,(H2,22,27)(H,24,28)
• InChI Key： ABJVWJOEOROJPU-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(C3=CC(OC)=CC=C3OC)=NC=2C(N)=O)N(C2=CC=CC(OC)=C2)C1=O

Additional information on 2-(2,5-dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

2-(2,5-Dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide: A Comprehensive Overview

The compound 2-(2,5-Dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 900010-76-6) is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the purine class of heterocyclic compounds, which are well-known for their diverse biological activities and applications in drug development.

Purine derivatives have long been studied for their roles in various biochemical processes, including DNA synthesis and signal transduction pathways. The 8-oxo group in this compound suggests its involvement in redox reactions or as a potential site for further functionalization. The presence of methoxy groups at specific positions on the aromatic rings indicates a possible role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

Recent studies have highlighted the importance of purine analogs in antitumor and antiviral therapies. For instance, researchers have explored the ability of similar compounds to inhibit key enzymes involved in cancer cell proliferation or viral replication. The carboxamide group at position 6 of this molecule could serve as a site for conjugation with other bioactive moieties, enhancing its therapeutic potential.

The structural complexity of this compound makes it an excellent candidate for further exploration in drug design. Its dimethoxyphenyl and methoxyphenyl substituents may contribute to its selectivity towards specific biological targets, such as receptors or kinases. Additionally, the dihydro-purine framework suggests a possible role in nucleotide metabolism or as a precursor to more complex nucleoside analogs.

From a synthetic perspective, the construction of this molecule likely involves multi-step organic synthesis techniques, including coupling reactions and oxidation processes. The synthesis pathway may also incorporate protecting group strategies to ensure regioselectivity and control over stereochemistry.

In terms of applications, this compound could serve as a lead molecule for developing novel therapeutics targeting diseases such as cancer or viral infections. Its unique structure provides a foundation for further modifications aimed at improving efficacy and reducing off-target effects.

Moreover, computational studies using molecular docking and dynamics simulations could provide insights into its binding interactions with biological targets. Such studies are crucial for understanding the molecular basis of its activity and guiding further optimization efforts.

In conclusion, 2-(2,5-Dimethoxyphenyl)-9-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a promising scaffold for drug discovery research. Its structural features and potential biological activities make it an intriguing subject for both academic and industrial investigations.